tert-Butylhydroquinone
tert-Butylhydroquinone
Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992)
2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.
tert-Butylhydroquinone is a natural product found in Paeonia suffruticosa and Glycyrrhiza glabra with data available.
2-tert-Butyl-1,4-benzenediol is found in fats and oils. 2-tert-Butyl-1,4-benzenediol is an antioxidant used in food, e.g. oils and fats. Polym. inhibitor 2-tert-Butyl-1,4-benzenediol belongs to the family of Cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety.
See also: Anoxomer (monomer of).
2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.
tert-Butylhydroquinone is a natural product found in Paeonia suffruticosa and Glycyrrhiza glabra with data available.
2-tert-Butyl-1,4-benzenediol is found in fats and oils. 2-tert-Butyl-1,4-benzenediol is an antioxidant used in food, e.g. oils and fats. Polym. inhibitor 2-tert-Butyl-1,4-benzenediol belongs to the family of Cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety.
See also: Anoxomer (monomer of).
Brand Name:
Vulcanchem
CAS No.:
1948-33-0
VCID:
VC0544641
InChI:
InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
SMILES:
CC(C)(C)C1=C(C=CC(=C1)O)O
Molecular Formula:
C10H14O2
Molecular Weight:
166.22 g/mol
tert-Butylhydroquinone
CAS No.: 1948-33-0
Cat. No.: VC0544641
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992) 2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant. tert-Butylhydroquinone is a natural product found in Paeonia suffruticosa and Glycyrrhiza glabra with data available. 2-tert-Butyl-1,4-benzenediol is found in fats and oils. 2-tert-Butyl-1,4-benzenediol is an antioxidant used in food, e.g. oils and fats. Polym. inhibitor 2-tert-Butyl-1,4-benzenediol belongs to the family of Cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. See also: Anoxomer (monomer of). |
|---|---|
| CAS No. | 1948-33-0 |
| Molecular Formula | C10H14O2 |
| Molecular Weight | 166.22 g/mol |
| IUPAC Name | 2-tert-butylbenzene-1,4-diol |
| Standard InChI | InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3 |
| Standard InChI Key | BGNXCDMCOKJUMV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=C(C=CC(=C1)O)O |
| Canonical SMILES | CC(C)(C)C1=C(C=CC(=C1)O)O |
| Appearance | Solid powder |
| Boiling Point | 563 °F at 760 mmHg (NTP, 1992) 295 °C |
| Colorform | White to light tan crystalline powder or a fine beige powder White crystalline solid |
| Flash Point | 340 °F (NTP, 1992) 171 °C (340 °F) - closed cup |
| Melting Point | 261 to 264 °F (NTP, 1992) 126.5-128.5 °C 127 - 129 °C |
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